Cas no 1699948-30-5 (5-Bromo-4-(tert-butoxy)pyridin-3-amine)

• Product Name: 5-Bromo-4-(tert-butoxy)pyridin-3-amine
• CAS No: 1699948-30-5
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 5711813
• PubChem ID: 103518729
• Update Time: 2025-10-31

5-Bromo-4-(tert-butoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1295895
• 5-Bromo-4-(tert-butoxy)pyridin-3-amine
• 1699948-30-5
• 3-Pyridinamine, 5-bromo-4-(1,1-dimethylethoxy)-

• Inchi： 1S/C9H13BrN2O/c1-9(2,3)13-8-6(10)4-12-5-7(8)11/h4-5H,11H2,1-3H3
• InChI Key： WAQNBQJNWONVPP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OC(C)(C)C)N

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-4-(tert-butoxy)pyridin-3-amine

Professional Introduction to 5-Bromo-4-(tert-butoxy)pyridin-3-amine (CAS No. 1699948-30-5)

5-Bromo-4-(tert-butoxy)pyridin-3-amine, with the chemical formula C₉H₁₄BNO₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1699948-30-5, has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both bromine and amine functional groups, along with a tert-butoxy substituent, makes it a valuable intermediate in synthesizing various bioactive molecules.

The bromine atom in the pyridine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. The amine group at the 3-position provides a nucleophilic center for further functionalization, enabling the synthesis of more intricate derivatives. Additionally, the tert-butoxy group acts as a protecting group for alcohols and phenols, ensuring selectivity in reactions where other functional groups might interfere.

In recent years, 5-Bromo-4-(tert-butoxy)pyridin-3-amine has been explored in the development of novel therapeutic agents. Its structural framework is reminiscent of many pharmacologically active compounds, suggesting potential applications in treating various diseases. For instance, pyridine derivatives have shown promise in anticancer therapies due to their ability to interact with biological targets such as kinases and transcription factors. The bromine substituent can be readily removed or modified to introduce different pharmacophores, allowing for fine-tuning of biological activity.

One of the most exciting areas of research involving 5-Bromo-4-(tert-butoxy)pyridin-3-amine is its role in designing small-molecule inhibitors for enzyme targets. Enzymes are critical biological catalysts involved in numerous metabolic pathways, and inhibiting their activity can lead to therapeutic benefits. For example, researchers have utilized this compound as a scaffold to develop inhibitors targeting protein tyrosine kinases (PTKs), which are overexpressed in many cancers. The amine group can be used to form hydrogen bonds or coordinate with metal ions, enhancing binding affinity to the target enzyme.

The tert-butoxy group not only protects reactive sites but also influences the solubility and metabolic stability of drug candidates. In drug design, achieving optimal pharmacokinetic properties is crucial for efficacy and safety. By modifying the substituents around the pyridine ring, chemists can improve solubility while maintaining biological activity. This compound serves as a versatile building block for generating libraries of derivatives that can be screened for desirable properties.

Recent advancements in computational chemistry have also highlighted the importance of 5-Bromo-4-(tert-butoxy)pyridin-3-amine in drug discovery. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. By understanding these interactions, scientists can design more effective inhibitors with higher selectivity and lower toxicity. The bromine atom, being relatively small and electronegative, can be positioned strategically within a molecule to optimize binding interactions.

The pharmaceutical industry has shown interest in 5-Bromo-4-(tert-butoxy)pyridin-3-amine due to its synthetic accessibility and potential therapeutic applications. Synthetic routes involving this compound have been optimized for scalability and cost-effectiveness, making it an attractive choice for industrial processes. Additionally, its stability under various conditions ensures that it can be stored and handled without significant degradation.

In conclusion, 5-Bromo-4-(tert-butoxy)pyridin-3-amine (CAS No. 1699948-30-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.